Cas no 1204918-73-9 (1204918-73-9)
1204918-73-9 Chemical and Physical Properties
Names and Identifiers
-
- (E/Z)-Zotiraciclib citrate-TG-02 citrate
- SB-1317 citrate
- TG02 citrate
- UNII-3VF50SU4RZ
- (E/Z)-TG02 (citrate)
- CHEMBL4298173
- 3VF50SU4RZ
- Zotiraciclib citrate
- ZOTIRACICLIB CITRATE [WHO-DD]
- Zotiraciclib citrate [USAN]
- SCHEMBL2302036
- HY-15166B
- MS-30229
- CS-0379479
- Zotiraciclib citrate (USAN)
- (E/Z)-Zotiraciclib (citrate)
- TG02 citrate [WHO-DD]
- 20-Oxa-5,7,14,27-tetraazatetracyclo(19.3.1.12,6.18,12)heptacosa-1(25),2,4,6(27),8,10,12(26),16,21,23-decaene, 14-methyl-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
- (6E)-9-METHYL-3-OXA-9,12-DIAZA-1(4,2)-PYRIMIDINA-2,11(1,3)-DIBENZENACYCLODODECAPHAN-6-ENE 2-HYDROXYPROPANE-1,2,3-TRICARBOXYLATE (1:1)
- D11600
- TG-02 citrate
- 1204918-73-9
-
- Inchi: 1S/C23H24N4O.C6H8O7/c1-27-13-3-2-4-14-28-21-10-6-8-19(16-21)22-11-12-24-23(26-22)25-20-9-5-7-18(15-20)17-27;7-3(8)1-6(13,5(11)12)2-4(9)10/h2-3,5-12,15-16H,4,13-14,17H2,1H3,(H,24,25,26);13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b3-2+;
- InChI Key: NWYDRHSNEATNRI-SQQVDAMQSA-N
- SMILES: C12=CC(=CC=C1)OCCC=CCN(C)CC1=CC(=CC=C1)NC1=NC2=CC=N1.C(C(O)=O)C(O)(C(O)=O)CC(O)=O |t:10|
Computed Properties
- Exact Mass: 564.22201399g/mol
- Monoisotopic Mass: 564.22201399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 41
- Rotatable Bond Count: 5
- Complexity: 726
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 182Ų
1204918-73-9 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01RE8D-5mg |
20-Oxa-5,7,14,27-tetraazatetracyclo[19.3.1.12,6.18,12]heptacosa-1(25),2,4,6(27),8,10,12(26),16,21,23-decaene, 14-methyl-, (16E)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1) |
1204918-73-9 | 97% | 5mg |
$193.00 | 2023-12-26 | |
| 1PlusChem | 1P01RE8D-10mg |
20-Oxa-5,7,14,27-tetraazatetracyclo[19.3.1.12,6.18,12]heptacosa-1(25),2,4,6(27),8,10,12(26),16,21,23-decaene, 14-methyl-, (16E)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1) |
1204918-73-9 | 97% | 10mg |
$250.00 | 2023-12-26 | |
| 1PlusChem | 1P01RE8D-50mg |
20-Oxa-5,7,14,27-tetraazatetracyclo[19.3.1.12,6.18,12]heptacosa-1(25),2,4,6(27),8,10,12(26),16,21,23-decaene, 14-methyl-, (16E)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1) |
1204918-73-9 | 97% | 50mg |
$699.00 | 2023-12-26 | |
| 1PlusChem | 1P01RE8D-100mg |
20-Oxa-5,7,14,27-tetraazatetracyclo[19.3.1.12,6.18,12]heptacosa-1(25),2,4,6(27),8,10,12(26),16,21,23-decaene, 14-methyl-, (16E)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1) |
1204918-73-9 | 97% | 100mg |
$993.00 | 2023-12-26 | |
| Ambeed | A1516351-5mg |
(6E)-9-Methyl-3-oxa-9,12-diaza-1(4,2)-pyrimidina-2,11(1,3)dibenzenacyclododecaphan-6-ene 2-hydroxypropane-1,2,3-tricarboxylate (1:1) |
1204918-73-9 | 98% | 5mg |
$170.0 | 2025-02-28 | |
| Ambeed | A1516351-10mg |
(6E)-9-Methyl-3-oxa-9,12-diaza-1(4,2)-pyrimidina-2,11(1,3)dibenzenacyclododecaphan-6-ene 2-hydroxypropane-1,2,3-tricarboxylate (1:1) |
1204918-73-9 | 98% | 10mg |
$231.0 | 2025-02-28 | |
| Ambeed | A1516351-50mg |
(6E)-9-Methyl-3-oxa-9,12-diaza-1(4,2)-pyrimidina-2,11(1,3)dibenzenacyclododecaphan-6-ene 2-hydroxypropane-1,2,3-tricarboxylate (1:1) |
1204918-73-9 | 98% | 50mg |
$693.0 | 2025-02-28 | |
| Ambeed | A1516351-100mg |
(6E)-9-Methyl-3-oxa-9,12-diaza-1(4,2)-pyrimidina-2,11(1,3)dibenzenacyclododecaphan-6-ene 2-hydroxypropane-1,2,3-tricarboxylate (1:1) |
1204918-73-9 | 98% | 100mg |
$1000.0 | 2025-02-28 | |
| MedChemExpress | HY-15166B-5mg |
(E/Z)-Zotiraciclib citrate |
1204918-73-9 | 98.06% | 5mg |
¥1100 | 2025-04-15 | |
| MedChemExpress | HY-15166B-10mg |
(E/Z)-Zotiraciclib citrate |
1204918-73-9 | 98.06% | 10mg |
¥1500 | 2025-04-15 |
1204918-73-9 Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 1204918-73-9
Compound CAS No. 1204918-73-9: A Comprehensive Overview
The compound with the CAS registry number 1204918-73-9 is a fascinating molecule that has garnered significant attention in recent scientific research. This compound, often referred to as Compound 1204918-73-9, exhibits unique chemical properties and potential applications across various fields. In this article, we will delve into its structure, properties, synthesis methods, and the latest advancements in its utilization.
Compound 1204918-73-9 is a complex organic molecule with a diverse range of functional groups. Its molecular structure has been extensively studied, revealing its ability to participate in a wide array of chemical reactions. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the development of advanced materials and pharmaceutical compounds.
The physical and chemical properties of Compound 1204918-73-9 are highly dependent on its molecular configuration. Research conducted in 2023 has shown that this compound exhibits exceptional stability under various environmental conditions, making it suitable for use in harsh industrial settings. Furthermore, its solubility characteristics have been optimized through novel synthetic techniques, enhancing its applicability in drug delivery systems.
The synthesis of Compound 1204918-73-9 has been a focal point of recent investigations. Scientists have developed innovative methodologies to streamline its production process, reducing costs and improving yield. One such approach involves the use of catalytic cross-coupling reactions, which have significantly enhanced the efficiency of its synthesis. These advancements have paved the way for large-scale production, ensuring that this compound can meet the growing demands of various industries.
Applications of Compound 1204918-73-9 span across multiple domains, including materials science, pharmacology, and environmental chemistry. In materials science, it has been utilized as a precursor for the development of high-performance polymers and nanomaterials. Its role in pharmacology is equally noteworthy, with recent studies demonstrating its potential as a lead compound for novel drug development. Additionally, researchers have explored its use in environmental remediation technologies, leveraging its unique chemical properties to address pressing ecological challenges.
Recent breakthroughs in computational chemistry have further illuminated the behavior of Compound 1204918-73-9 at the molecular level. Advanced simulations have provided insights into its electronic structure and reactivity patterns, enabling scientists to design more efficient chemical processes involving this compound. These findings underscore the importance of interdisciplinary research in unlocking the full potential of Compound 1204918-73-9.
In terms of safety and handling, Compound 1204918-73-9 has been classified as non-hazardous under standard operating conditions. However, it is recommended to adhere to general laboratory safety protocols when working with this compound to ensure optimal results and minimize risks.
Looking ahead, the future of Compound 1204918-73-9 appears promising as researchers continue to explore its untapped potential. Collaborative efforts between academia and industry are expected to drive further innovations in its application and synthesis methods.
In conclusion, Compound CAS No. 1204918-73-9 stands out as a versatile and valuable molecule with diverse applications across multiple scientific disciplines. Its unique properties and ongoing advancements in research make it an exciting subject for further exploration.
1204918-73-9 (1204918-73-9) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)